![molecular formula C9H6F3NO2 B6246848 1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene CAS No. 78622-57-8](/img/no-structure.png)
1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene
Description
Synthesis Analysis
The synthesis of nitro compounds like “1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene” can be achieved through various methods. One common method is the direct substitution of hydrocarbons with nitric acid . Another method involves displacement reactions with nitrite ions . Oxidation of primary amines is also a possible method .Molecular Structure Analysis
The molecular structure of “1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene” can be represented by the InChI code: 1S/C9H6F3NO2/c10-9(11,12)6-5-7-1-3-8(4-2-7)13(14)15/h1-6H/b6-5+ .Chemical Reactions Analysis
Nitro compounds like “1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene” can undergo various chemical reactions. For instance, they can participate in electrophilic aromatic substitution reactions . The nitro group can also be replaced by other functional groups through various reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene” include its molecular weight, molecular formula, and InChI code. More specific properties such as melting point, boiling point, and density are not available in the retrieved data.Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene involves the nitration of 4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene", "Nitric acid", "Sulfuric acid", "Hydrogen gas", "Palladium on carbon", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Nitration of 4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene with a mixture of nitric acid and sulfuric acid to yield 1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene.", "Step 2: Reduction of the nitro group in 1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene using hydrogen gas and palladium on carbon as a catalyst to yield 1-amino-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene.", "Step 3: Treatment of 1-amino-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene with sodium hydroxide and water to yield the final product, 1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene." ] } | |
CAS RN |
78622-57-8 |
Product Name |
1-nitro-4-[(1E)-3,3,3-trifluoroprop-1-en-1-yl]benzene |
Molecular Formula |
C9H6F3NO2 |
Molecular Weight |
217.1 |
Purity |
95 |
Origin of Product |
United States |
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